Cas no 898440-53-4 (2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-phenylacetamide)

• Product Name: 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-phenylacetamide
• CAS No: 898440-53-4
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 5483151
• Update Time: 2025-06-23

2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-oxo-6-[(4-phenyl-1-piperazinyl)methyl]-4H-pyran-3-yl]oxy]-N-phenyl-
• 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-phenylacetamide

• Inchi： 1S/C24H25N3O4/c28-22-15-21(16-26-11-13-27(14-12-26)20-9-5-2-6-10-20)30-17-23(22)31-18-24(29)25-19-7-3-1-4-8-19/h1-10,15,17H,11-14,16,18H2,(H,25,29)
• InChI Key： URVHVVCJZNBWOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=CC=C3)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-phenylacetamide

Professional Introduction to Compound with CAS No. 898440-53-4 and Product Name: 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-phenylacetamide

The compound in question, identified by the CAS number 898440-53-4, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as 2-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)-N-phenylacetamide, represents a sophisticated molecular structure that combines elements of heterocyclic chemistry with functional groups designed to interact with biological targets. The presence of a pyran ring system and a phenylpiperazine moiety suggests potential applications in modulating neurological and cardiovascular pathways, areas where such structural motifs are frequently explored.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular scaffolds to enhance pharmacological activity while minimizing side effects. The compound in question exemplifies this principle through its intricate design. The acetamide group at the N-position contributes to hydrophilicity, while the 4H-pyran ring provides a rigid core that can be tailored for specific binding interactions. These features make it a promising candidate for further investigation in drug discovery pipelines.

In the context of current research, compounds featuring phenylpiperazine derivatives are of particular interest due to their demonstrated efficacy in treating conditions such as depression, anxiety, and chronic pain. The specific substitution pattern on the pyran ring, particularly the presence of a methyl group at the 6-position, is thought to enhance binding affinity to certain neurotransmitter receptors. This structural feature aligns with ongoing efforts to develop next-generation therapeutics that target serotonin and dopamine pathways more selectively.

The N-phenylacetamide moiety further contributes to the compound's pharmacological profile by introducing additional hydrogen bonding potential and influencing solubility characteristics. These properties are critical for determining both oral bioavailability and tissue distribution, two key factors in drug development. Computational modeling studies have suggested that this compound may exhibit favorable interactions with enzymes such as cytochrome P450 3A4, which is a critical consideration for metabolic stability.

Current literature indicates that similar molecular architectures have been explored for their potential in treating neurodegenerative disorders. The combination of a pyran core and a phenylpiperazine substituent is known to confer selectivity for certain receptor subtypes, making it an attractive scaffold for further derivatization. Researchers are particularly interested in how modifications to the acetamide group can modulate activity without compromising safety profiles. This underscores the need for rigorous testing across multiple biological assays.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The formation of the pyran ring is particularly challenging due to its strained three-membered cycle, necessitating high-yielding methodologies such as cyclization reactions under inert atmospheres. Advances in catalytic systems have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

In terms of preclinical evaluation, initial studies have focused on assessing acute toxicity and pharmacokinetic parameters. Preliminary data suggest that the compound exhibits moderate solubility in aqueous buffers, which is advantageous for formulation development. Additionally, preliminary pharmacodynamic studies indicate that it may interact with ATP-sensitive potassium channels, a finding that could have implications for cardiovascular applications.

The integration of machine learning tools into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models trained on large datasets have been used to predict binding affinities and metabolic liabilities before experimental validation is required. This approach has allowed researchers to prioritize compounds based on their potential therapeutic value while minimizing resource expenditure.

Future directions for research on this compound include exploring its role in modulating inflammatory pathways. The presence of both lipophilic and hydrophilic regions suggests that it may interact with intracellular signaling cascades involved in immune responses. Such interactions could make it a valuable tool for investigating novel therapeutic strategies against autoimmune diseases or chronic inflammation.

Regulatory considerations are also an important aspect of advancing this compound into clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential for producing material suitable for human testing. Additionally, thorough characterization through spectroscopic techniques such as NMR and mass spectrometry ensures consistency across batches produced during development.

The broader significance of this compound lies in its representation of how interdisciplinary approaches—combining organic synthesis, computational chemistry, and biological testing—can yield novel therapeutics with high precision. As drug discovery continues to evolve toward more targeted interventions based on deep mechanistic understanding rather than brute-force screening methods like high-throughput assays (HTS), compounds like this one will become increasingly relevant.